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Compound of Interest

Compound Name:
1,3-Cyclohexanediamine

hydrochloride

Cat. No.: B13818163

Get Quote

Executive Summary
1,3-Cyclohexanediamine (1,3-CHDA) is a critical aliphatic diamine building block used in the

synthesis of polyamide resins, curing agents, and, most significantly, as a ligand in platinum-

based anticancer therapeutics.[1] Commercially available 1,3-CHDA is typically supplied as a

mixture of cis- and trans- isomers.[1] However, for pharmaceutical applications, stereochemical

purity is non-negotiable.[1]

The hydrochloride salt form (dihydrochloride) is preferred for purification and storage due to its

enhanced stability and crystallinity compared to the hygroscopic, air-sensitive free base. This

guide provides a definitive reference for the spectroscopic identification of these isomers and

details a field-proven protocol for their separation.

Chemical Identity & Stereochemistry[1]
The core challenge in working with 1,3-CHDA is distinguishing between its stereoisomers.[1]

The dihydrochloride salt locks the conformation, making NMR analysis more distinct than in the
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free base form.

Property Data

IUPAC Name 1,3-Cyclohexanediamine dihydrochloride

CAS (Mixture)
3385-21-5 (Free base) / 28294-92-0 (HCl salt

generic)

CAS (cis-isomer) 498532-32-4 (Dihydrochloride)

CAS (trans-isomer) 26883-70-5 (Free base ref)

Formula

Mol.[1][2][3][4][5][6][7][8][9] Weight 187.11 g/mol (Salt) / 114.19 g/mol (Free Base)

Appearance White to off-white crystalline solid

Solubility
Highly soluble in water (

); limited solubility in MeOH/EtOH

Stereochemical Visualization
The cis-isomer is a meso compound (possessing a plane of symmetry), while the trans-isomer

is chiral (

symmetry).[1] This symmetry difference is the basis for their spectroscopic differentiation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1R_3S_-Cyclohexane-1_3-diamine-dihydrochloride
https://www.researchgate.net/publication/270376707_NMR_Spectra_Analysis_of_Poly_13-cyclohexadiene
https://pdf.benchchem.com/8095/Technical_Guide_1R_3S_3_methoxycyclohexan_1_amine_and_its_Hydrochloride_Salt.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Cyclohexanediamine
https://webbook.nist.gov/cgi/cbook.cgi?ID=C504029&Mask=200
https://www.mdpi.com/2073-4344/15/5/446
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108209
https://www.rsc.org/suppdata/c7/qo/c7qo01126a/c7qo01126a1.pdf
https://www.mimedb.org/spectra/nmr_one_d/5024
https://pubchem.ncbi.nlm.nih.gov/compound/1R_3S_-Cyclohexane-1_3-diamine-dihydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13818163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stereoisomers of 1,3-CHDA

cis-1,3-CHDA
(Meso, Plane of Symmetry)

Diequatorial (preferred)

Dihydrochloride Salt
(Lattice Stabilization)

+ 2 HCl

trans-1,3-CHDA
(Chiral, C2 Symmetry)

Axial/Equatorial

+ 2 HCl

Fig 1: Stereochemical relationship and salt formation of 1,3-CHDA.

Click to download full resolution via product page

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)
Solvent: Deuterium Oxide (

) is the standard solvent.[1] Internal Standard: Sodium 3-(trimethylsilyl)propane-1-sulfonate
(TSP) set to 0.00 ppm.[1]

H-NMR (400 MHz,

)
The ammonium protons (

) exchange rapidly with

and are typically not observed or appear as a very broad averaged peak.[1] The diagnostic
signals are the methine protons (

-CH) attached to the nitrogen.
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Position cis-Isomer (Meso)
trans-Isomer
(Chiral)

Diagnostic Note

-CH (H1, H3) 3.40 - 3.55 ppm (m) 3.60 - 3.75 ppm (m)

Trans protons often

shift downfield due to

axial/equatorial

averaging differences.

[1]

H2 (Between amines) 2.10 (dt) & 1.50 (q) 2.20 - 2.30 (m)

The cis isomer H2

equatorial proton

shows distinct

deshielding.[1]

H4, H6 1.80 - 2.00 (m) 1.80 - 2.00 (m)
Overlapping

multiplets.[1]

H5 (Remote) 1.40 - 1.60 (m) 1.40 - 1.60 (m) -

C-NMR (100 MHz,

)
Carbon NMR is the most reliable method for purity assessment due to the distinct symmetry of

the isomers. Both isomers show only 4 signals due to symmetry, but their chemical shifts differ.

[1]

Carbon
cis-Isomer (

ppm)

trans-Isomer (

ppm)

C1, C3 (C-N) ~47.5 ~48.2

C2 (Bridge) ~38.0 ~36.5

C4, C6 ~29.5 ~28.0

C5 (Remote) ~20.5 ~19.0
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Expert Insight: In the cis-isomer, the carbons are generally slightly deshielded (downfield)

compared to the trans-isomer due to the consistent diequatorial conformation in the salt lattice.

Infrared Spectroscopy (FT-IR)
Sampling: KBr Pellet or ATR (Diamond crystal).[1]

3200 - 2800 cm⁻¹: Broad, strong absorption characteristic of the Ammonium

stretch (

).[1] This overlaps with C-H stretches but is much broader than in the free base.

1600 & 1500 cm⁻¹: Asymmetric and symmetric deformation bands (

).[1]

Proof of Salt Formation: Absence of the sharp doublet peaks at 3300/3400 cm⁻¹

(characteristic of free primary amines

) confirms complete conversion to the hydrochloride.

Mass Spectrometry (MS)[1]
ESI-MS (Positive Mode):

Major Peak:

115.1

(Corresponds to the protonated diamine).[1]

Note: You will not see the chloride ion in positive mode.[1]

GC-MS (EI):
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Direct Injection: Not recommended for the salt.[1] It will decompose or foul the liner.

Protocol: The salt must be basified (NaOH) and extracted into DCM, or derivatized (e.g.,

with Trifluoroacetic anhydride - TFAA) prior to injection.[1]

Parent Ion (Free Base):

114.1.[1]

Experimental Protocols
Separation of Isomers (The "Methanol" Method)
One of the most robust methods for separating the isomers relies on the significant solubility

difference of their hydrochloride salts in methanol.

Principle: The trans-1,3-cyclohexanediamine dihydrochloride is significantly less soluble in

methanol than the cis-isomer.[1]

Workflow:

Dissolution: Dissolve the crude mixture of 1,3-CHDA dihydrochloride in hot methanol

(approx. 60°C).

Crystallization: Allow the solution to cool slowly to room temperature, then chill to 0°C.

Filtration: The precipitate formed is predominantly the trans-isomer.[1]

Liquor Recovery: The filtrate contains the enriched cis-isomer.[1]

Recrystallization: Repeat the process on the precipitate to achieve >98% stereochemical

purity.

Analytical Workflow Diagram
This diagram outlines the decision process for analyzing incoming raw material.
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Raw Sample
(1,3-CHDA 2HCl)

Isomer Ratio Check

1H/13C NMR
(Solvent: D2O)
Direct Analysis

Quick ID

GC-MS Prep
Derivatization w/ TFAA

or Basify + Extract

Trace Impurities

Stereochemical Purity
Report

GC-MS Analysis
(Chiral Column preferred)

Fig 2: Analytical workflow for quality control of 1,3-CHDA salts.

Click to download full resolution via product page

Quality Control & Impurity Profiling
When sourcing or synthesizing 1,3-CHDA dihydrochloride, monitor for these common

impurities:
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1,2- or 1,4-Isomers: Result from regio-irregularities during the hydrogenation of

phenylenediamines.[1] Detected via

C-NMR (extra peaks outside the 4-peak symmetry pattern).[1]

Monohydrochloride: Indicates incomplete acidification.[1] pH of a 10% aqueous solution

should be < 4.0.

Ammonium Chloride: A common byproduct if excess HCl and ammonia (from synthesis) are

not washed out.[1] Detected as a sharp singlet in

N-NMR or via elemental analysis (Cl content > theoretical).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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